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Compound of Interest

Compound Name: 3-Cyanopyridine

Cat. No.: B1664610

For researchers, scientists, and drug development professionals, the safe handling of chemical
compounds is paramount. This guide provides immediate and essential safety protocols,
operational plans, and disposal procedures for 3-Cyanopyridine, ensuring a secure laboratory
environment.

Chemical Identifier:

Name: 3-Cyanopyridine

Synonyms: Nicotinonitrile

CAS Number: 100-54-9

Molecular Formula: C6H4N2

Hazard Summary: 3-Cyanopyridine is harmful if swallowed, causes skin irritation, and can
lead to serious eye irritation.[1][2] It may also cause respiratory irritation.[2] It is crucial to
handle this compound with care, utilizing appropriate personal protective equipment and
adhering to safe laboratory practices.

Personal Protective Equipment (PPE)

The following table summarizes the necessary PPE for handling 3-Cyanopyridine, based on
safety data sheet recommendations.
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PPE Category

Specification

Rationale

Eye/Face Protection

Tightly fitting safety goggles
with side-shields conforming to
EN 166 (EU) or NIOSH (US).
[1][3] A face shield may also be
appropriate.[4]

Protects against splashes and
airborne particles that can

cause serious eye damage.[1]

[4]

Hand Protection

Chemical-resistant, impervious
gloves (e.g., Nitrile gloves with

a minimum thickness of 5 mil).

[11(31[4]

Provides a barrier against skin
contact, which can cause
irritation.[2][5][6] Breakthrough
times can be short, so
immediate replacement after
contamination is crucial.[4]
Double gloving is
recommended for extended

operations.[4]

Skin and Body Protection

Chemical-resistant lab coat or
fire/flame resistant and

impervious clothing.[1][3][4]

Prevents contamination of

personal clothing and skin.[5]

[6]

Respiratory Protection

Use in a certified chemical
fume hood is the primary
means of controlling inhalation
exposure.[4] If a fume hood is
not available or if exposure
limits are exceeded, a NIOSH-
approved respirator with an
organic vapor cartridge is
required.[1][4][5][6]

Protects against inhalation of
dust or vapors, which can
cause respiratory tract
irritation.[2][5][6]

Handling and Storage Procedures

Handling:
¢ Avoid contact with skin and eyes.[7][8][9]

e Do not breathe dust or vapors.[2][7]
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Wash hands and any exposed skin thoroughly after handling.[1][7]

Do not eat, drink, or smoke when using this product.[1][9]

Use only in a well-ventilated area, preferably a chemical fume hood.[5][6]

Minimize dust generation and accumulation.[5][6]

Keep away from open flames, hot surfaces, and sources of ignition.[2][7]
Storage:

e Store in a cool, dry, and well-ventilated place.[5][6][7][8]

o Keep the container tightly closed.[5][6][7][8]

» Store away from incompatible materials such as strong oxidizing agents, strong acids, strong
bases, and strong reducing agents.[7]

First-Aid Measures

In the event of exposure, immediate action is critical. The following table outlines the
recommended first-aid procedures.
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Exposure Route First-Aid Procedure

Move the victim to fresh air. If breathing is

) difficult, give oxygen. If not breathing, give

Inhalation . o ] ) )
artificial respiration. Seek immediate medical

attention.[1][6]

Immediately flush skin with plenty of water for at
_ least 15 minutes while removing contaminated
Skin Contact ) )
clothing and shoes.[5][6] Wash clothing before

reuse.[5][6] Get medical aid.[5][6]

Immediately flush eyes with plenty of water for
at least 15 minutes, occasionally lifting the
upper and lower eyelids.[1][5][6] Remove

Eye Contact ]
contact lenses if present and easy to do.[1]
Continue rinsing.[1] Get medical aid

immediately.[5][6]

Do NOT induce vomiting. Rinse mouth with
water.[1] If the victim is conscious and alert, give
) 2-4 cupfuls of milk or water.[5][6] Never give
Ingestion . .
anything by mouth to an unconscious person.[1]
[5][6] Call a doctor or Poison Control Center

immediately.[1][3]

Spill and Disposal Plan

Accidental Release Measures:

Evacuate Personnel: Isolate the hazard area and deny entry to unnecessary and
unprotected personnel.[8][10]

Ensure Ventilation: Provide adequate ventilation.[5][6][8]

Remove Ignition Sources: Remove all sources of ignition.[2][10]

Containment and Clean-up:
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o Wear appropriate personal protective equipment during clean-up.[3][8][10]

o For solid spills, avoid dust formation.[1][8] Sweep up or vacuum up spillage and collect it in
a suitable, closed container for disposal.[3][8]

o For liquid spills, absorb the spill with inert material (e.g., vermiculite, sand, or earth) and
place it in a suitable container for disposal.[5][6]

o After material collection, flush the area with water.[10]

e Environmental Precautions: Prevent further leakage or spillage if safe to do so.[1] Do not let
the product enter drains, sewers, or waterways.[8][10]

Disposal:

e Dispose of contents and container in accordance with federal, state, and local regulations.[1]

[5]
¢ Contaminated materials should be treated as hazardous waste.

Workflow for Handling 3-Cyanopyridine

The following diagram illustrates the standard operating procedure for the safe handling and
disposal of 3-Cyanopyridine.
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Workflow for Handling 3-Cyanopyridine

1. Preparation Emergency Procedures

Verify Fume Hood Operation Spill or Exposure

Check Eyewash & Safety Shower Follow First-Aid Measures Execute Spill Response Plan

Don Appropriate PPE

‘;dling

Conduct all work in fume hood

Minimize dust/aerosol generation

Use appropriate tools

3. Post-iHandling
A4

Decontaminate work area

Y

Doff PPE correctly

Y

Wash hands thoroughly

Collect waste in labeled, sealed container

Dispose as hazardous waste per regulations

Click to download full resolution via product page

Caption: Standard operating procedure for handling and disposing of 3-Cyanopyridine.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2025 BenchChem. All rights reserved. 7/8 Tech Support


https://www.benchchem.com/product/b1664610?utm_src=pdf-custom-synthesis
https://www.echemi.com/sds/3-cyanopyridine-pid_Seven3580.html
https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAAA14850~~PDF~~MTR~~CGV4~~EN~~2025-09-15%2013:54:46~~3-Cyanopyridine~~
https://www.cleanchemlab.com/msds_pdf/pdf/index_msds.php?hdtuerbcj=33376
https://www.benchchem.com/pdf/Personal_protective_equipment_for_handling_2_chloro_3_cyano_pyridine_1_oxide.pdf
https://www.southwest.tn.edu/ehs/msds/1-10/3-Cyanopyridine%2098percent.pdf
https://pim-resources.coleparmer.com/sds/34428.pdf
https://www.fishersci.com/store/msds?partNumber=AAA14850&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://www.chemicalbook.com/msds/3-cyanopyridine.htm
https://store.apolloscientific.co.uk/storage/msds/OR921314_msds.pdf
https://www.jubilantingrevia.com/uploads/files/7msds_0021GjGhs19Div.2sds3-Cyanopyridine.pdf
https://www.benchchem.com/product/b1664610#personal-protective-equipment-for-handling-3-cyanopyridine
https://www.benchchem.com/product/b1664610#personal-protective-equipment-for-handling-3-cyanopyridine
https://www.benchchem.com/product/b1664610#personal-protective-equipment-for-handling-3-cyanopyridine
https://www.benchchem.com/product/b1664610#personal-protective-equipment-for-handling-3-cyanopyridine
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1664610?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1664610?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Safety Operating Guide

Check Availability & Pricing

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

© 2025 BenchChem. All rights reserved.

8/8

Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1664610?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

